Ibr-7
Overview
Description
Ibr-7 is a novel btk inhibitor, inhibiting non-small cell lung cancer (nsclc) via targeting mtorc1/s6
Scientific Research Applications
Biomarker Responses in Ecological Risk Assessment
Integrated Biomarker Response (IBR) is a tool used in evaluating the effects of chemical contaminants and environmental stress on organisms. It is particularly useful in biomonitoring programs where data acquisition is limited, simplifying the interpretation of biomarker responses. The IBR method, involving star plots to display biomarker responses for easy visualization and comparison, has been applied in studies of environmental stress in the Baltic Sea and the Seine Estuary, English Channel, proving its efficacy in assessing ecological risk (Beliaeff & Burgeot, 2002).
Enhancement of IBR Calculation
An updated calculation of the Integrated Biological Response (IBR) was developed to address weaknesses in the original method. This novel index, named “Integrated Biological Responses version 2,” provides clearer discrimination of sampling sites by considering up- and downregulation of biomarker responses. This tool can be used for multi-biomarker integration in large-scale monitoring and environmental assessments (Sánchez, Burgeot, & Porcher, 2013).
Condensed Matter Research at IBR-2 Reactor
The IBR-2 high-flux research reactor has significantly contributed to condensed matter research. It facilitates studies on the structural, magnetic, and dynamical properties of novel functional materials and nanobiosystems. The spectrometer facility of this upgraded reactor is critical in maintaining a leading position in neutron research of condensed matter (Aksenov, Balagurov, & Kozlenko, 2016).
Integrated Biomarker Response Revisited
A study proposed a new calculation method for the Integrated Biomarker Response (IBR) to avoid misuse and bias in its application. This method simplifies the formula and includes a permutation procedure, enhancing the reliability of biomarker-based evaluations of aquatic ecosystems (Devin et al., 2014).
Isolation by Resistance Model in Genetic Structuring
The Isolation by Resistance (IBR) model predicts equilibrium genetic structuring in complex landscapes. It uses the resistance distance metric, which is more robust to spatial heterogeneity compared to other distance measures. This model is an efficient tool for incorporating habitat heterogeneity in population genetic studies (McRae, 2006).
properties
Molecular Formula |
C24H22BrN7O2 |
|---|---|
Molecular Weight |
520.391 |
IUPAC Name |
(R)-1-(3-(4-Amino-3-(5-phenoxypyridin-2-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidin-1-yl)-2-bromoprop-2-en-1-one |
InChI |
InChI=1S/C24H22BrN7O2/c1-15(25)24(33)31-11-5-6-16(13-31)32-23-20(22(26)28-14-29-23)21(30-32)19-10-9-18(12-27-19)34-17-7-3-2-4-8-17/h2-4,7-10,12,14,16H,1,5-6,11,13H2,(H2,26,28,29)/t16-/m1/s1 |
InChI Key |
IJNQTKBEQIQXHA-MRXNPFEDSA-N |
SMILES |
C=C(Br)C(N1C[C@H](N2N=C(C3=NC=C(OC4=CC=CC=C4)C=C3)C5=C(N)N=CN=C52)CCC1)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Ibr-7; Ibr 7; Ibr7 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![4-({[7-(Naphthalen-2-yl)-1-benzothiophen-2-yl]methyl}amino)butanoic acid](/img/structure/B1192840.png)